Cas no 2248702-12-5 (3-6-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione hydrochloride)

• Product Name: 3-6-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione hydrochloride
• CAS No: 2248702-12-5
• MF: C₁₄H₁₆ClN₃O₃
• MW: 309.748142242432
• MDL: MFCD31746004
• CID: 5174773
• PubChem ID: 118647024
• Update Time: 2025-06-08

3-6-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperidinedione, 3-[6-(aminomethyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-, hydrochloride (1:1)
• 3-6-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione hydrochloride
• AT11991
• starbld0004554
• 3-[6-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione hydrochloride
• 2248702-12-5
• SCHEMBL17420488
• SY293402
• GS-9753
• MFCD31746004
• 3-(6-(aminomethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione hydrochloride
• 3-[5-(aminomethyl)-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione;hydrochloride
• 3-[6-(Aminomethyl)-1-oxo-2-isoindolinyl]piperidine-2,6-dione Hydrochloride
• DB-393890
• Z3276543901
• DNBQOCISLLFPBM-UHFFFAOYSA-N
• EN300-2009027

• MDL： MFCD31746004
• Inchi： 1S/C14H15N3O3.ClH/c15-6-8-1-2-9-7-17(14(20)10(9)5-8)11-3-4-12(18)16-13(11)19;/h1-2,5,11H,3-4,6-7,15H2,(H,16,18,19);1H
• InChI Key： DNBQOCISLLFPBM-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(CN)=CC=C2CN1C1CCC(=O)NC1=O.Cl

Computed Properties

• Exact Mass: 309.0880191g/mol
• Monoisotopic Mass: 309.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5Ų

Additional information on 3-6-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione hydrochloride

Introduction to 3-6-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione hydrochloride (CAS No: 2248702-12-5)

3-6-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione hydrochloride, identified by its CAS number 2248702-12-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural features. The presence of multiple functional groups, including an amine, an oxo group, and a piperidine ring, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The structure of 3-6-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione hydrochloride incorporates elements that are commonly associated with pharmacophores in drug design. The isoindole moiety, in particular, has been extensively studied for its role in various bioactive molecules. Isoindoles are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable components in the development of therapeutic agents. The piperidine ring further enhances the compound's potential by providing a rigid framework that can be optimized for binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological properties of 3-(aminomethyl)-1H-indazoles and their derivatives. These compounds have shown promise in various preclinical studies as potential inhibitors of kinases and other enzymes involved in cancer pathways. The amine group in 3-6-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione hydrochloride serves as a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has led to the synthesis of numerous analogs that have been evaluated for their efficacy in models of inflammation, pain, and neurodegenerative diseases.

The hydrochloride salt form of this compound is particularly noteworthy as it enhances solubility and stability, which are critical factors in pharmaceutical development. Solubility plays a crucial role in drug formulation and bioavailability, while stability ensures that the compound remains effective throughout its shelf life. The hydrochloride form also facilitates easier handling and dosing in experimental settings.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-(aminomethyl)-1H-indazoles with high precision. Molecular docking studies have identified key interactions between these compounds and target proteins, providing insights into their mechanism of action. For instance, studies have suggested that the amine group can form hydrogen bonds with acidic residues in protein active sites, while the isoindole ring can engage in π-stacking interactions. These findings have guided the design of more potent and selective derivatives.

The synthesis of 3-(aminomethyl)-1H-indazoles has been refined through various methodologies that leverage modern techniques such as transition metal catalysis and flow chemistry. These approaches have improved yield and purity while reducing environmental impact. The ability to efficiently produce these compounds on a scalable basis is essential for both academic research and industrial applications.

One of the most compelling aspects of 3-(aminomethyl)-1H-indazoles is their potential as lead compounds for drug development. Several analogs have entered clinical trials or are under investigation for treating various diseases. The structural diversity within this class allows for the exploration of multiple therapeutic avenues simultaneously. Researchers are particularly interested in developing inhibitors targeting aberrant signaling pathways in cancers and inflammatory disorders.

The future directions for research on 3-(aminomethyl)-1H-indazoles include exploring novel synthetic strategies and expanding their therapeutic applications. Advances in genetic engineering and high-throughput screening may uncover new biological roles for these compounds. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical benefits.

In conclusion,3-(aminomethyl)-1H-indazoles, including 3-6-(aminomethyl)-1-oxyo-piperidine derivatives like 2248702–12–5, represent a dynamic area of pharmaceutical research with significant potential. Their unique structural features and biological activities make them valuable tools for drug discovery efforts aimed at addressing unmet medical needs.